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Compound of Interest

Compound Name: Perfluorocyclohexane

Cat. No.: B1265658 Get Quote

Perfluorocyclohexane (PFCH) Technical Support
Center
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the compatibility of perfluorocyclohexane with common

laboratory materials.

Frequently Asked Questions (FAQs)
Q1: What is the general chemical compatibility of perfluorocyclohexane?

Perfluorocyclohexane (C₆F₁₂) is a fully fluorinated cyclic hydrocarbon known for its chemical

inertness and thermal stability.[1][2] It is resistant to thermal degradation and does not readily

react with most chemicals, including strong acids and bases.[1] This inherent stability suggests

a broad compatibility with many standard laboratory materials.

Q2: Is perfluorocyclohexane compatible with plastics?

Generally, perfluorocarbons like perfluorocyclohexane exhibit good compatibility with a wide

range of plastics. However, some swelling may be observed in certain polymers, including

silicones and fluoropolymers such as PTFE.[3] Despite potential for minor swelling, there is no

evidence of chemical attack on PTFE by perfluorocarbons.[3] For critical applications, it is

recommended to perform compatibility testing.
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Q3: Which elastomers are recommended for use with perfluorocyclohexane?

While specific data for perfluorocyclohexane is limited, high-performance elastomers known

for their broad chemical resistance are likely to be compatible. These include:

Fluoroelastomers (FKM), such as Viton®, are known for their excellent resistance to oils,

fuels, and most mineral acids.[4][5][6]

Perfluoroelastomers (FFKM), such as Kalrez®, offer the highest level of chemical resistance

among elastomers, withstanding a wide variety of harsh chemicals.[7][8][9][10][11]

It is advisable to consult specific chemical compatibility charts for these elastomers and to

conduct testing for your specific application.

Q4: Can I use metal components with perfluorocyclohexane?

Perfluorocyclohexane is not expected to corrode common laboratory metals under normal

conditions due to its inert nature. Metals with excellent corrosion resistance are suitable for

use. These include:

Stainless Steel (304, 316): Widely used for its good to excellent chemical resistance.

Aluminum: Generally shows good resistance to many chemicals.[12][13]

Hastelloy: A high-performance alloy known for its outstanding resistance to a wide range of

corrosive environments.

In the presence of water, the by-products of perfluorocarbon decomposition at high

temperatures could potentially react with metal oxides, but this is not a concern under typical

laboratory conditions.[3]
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Issue Possible Cause Troubleshooting Steps

Swelling or dimensional

change of plastic tubing or

seals.

Absorption of

perfluorocyclohexane into the

polymer matrix.

1. Verify the material of the

affected component. 2.

Consider switching to a more

resistant polymer such as PFA

or a high-performance

elastomer like FFKM. 3.

Conduct compatibility testing

as outlined in the Experimental

Protocols section to quantify

the degree of swelling.

Cracking or crazing of plastic

components under stress.

Environmental Stress Cracking

(ESC) induced by the

interaction of

perfluorocyclohexane with the

plastic under mechanical

stress.

1. Immediately relieve any

mechanical stress on the

component. 2. Inspect for

visible cracks or crazing. 3.

Replace the component with a

material known to have good

resistance to ESC, such as

PFA. 4. Perform ESC testing

as per ISO 22088-3 if this is a

recurring issue.

Discoloration of metallic

components.

This is highly unlikely with pure

perfluorocyclohexane. It may

indicate contamination of the

fluid or high-temperature

degradation in the presence of

impurities.

1. Ensure the purity of the

perfluorocyclohexane. 2. Verify

that the operating temperature

is within the stable range for

perfluorocyclohexane. 3.

Inspect for any potential

contaminants in your system.

Material Compatibility Summary
The following tables provide a qualitative summary of the expected compatibility of

perfluorocyclohexane with various lab materials based on the known inertness of

perfluorocarbons. For quantitative data, it is essential to perform testing under your specific

experimental conditions.
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Plastics

Material
Common Trade
Names

Expected
Compatibility

Potential Issues

Polytetrafluoroethylen

e
Teflon® Excellent

Minor, reversible

swelling may occur.[3]

[14]

Perfluoroalkoxy

Alkane
Teflon-PFA® Excellent

Polypropylene PP Good

Polyethylene (HDPE,

LDPE)
PE Good

Polyvinyl Chloride PVC Good

Polycarbonate PC Good
Potential for ESC

under stress.

Elastomers

Material
Common Trade
Names

Expected
Compatibility

Potential Issues

Perfluoroelastomer Kalrez®, Isolast® Excellent

Fluoroelastomer Viton®, Tecnoflon® Excellent

Silicone VMQ Good
Potential for swelling.

[3]

Ethylene Propylene

Diene Monomer
EPDM Good

Metals
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Material Grade/Alloy Expected Compatibility

Stainless Steel 304, 316 Excellent

Aluminum Excellent

Hastelloy Excellent

Experimental Protocols
For users who need to definitively quantify the compatibility of a material with

perfluorocyclohexane, the following experimental protocols are recommended.

Protocol 1: Chemical Compatibility Testing of Plastics
(based on ASTM D543)
This protocol is a modified version of the ASTM D543 standard for evaluating the resistance of

plastics to chemical reagents.[15][16][17]

Objective: To determine the change in physical properties of a plastic material after exposure to

perfluorocyclohexane.

Materials:

Test specimens of the plastic material (at least 3 per time point).

Perfluorocyclohexane.

Immersion tank with a lid to prevent evaporation.

Analytical balance (accurate to 0.1 mg).

Calipers or micrometer.

Tensile testing machine (optional).

Procedure:

Initial Measurements:
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Condition the test specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 48

hours.

Weigh each specimen to the nearest 0.1 mg (Initial Weight).

Measure the dimensions (length, width, thickness) of each specimen to the nearest 0.025

mm (Initial Dimensions).

Immersion:

Fully immerse the specimens in perfluorocyclohexane in the immersion tank.

Seal the tank to prevent evaporation.

Maintain the tank at the desired experimental temperature (e.g., room temperature or an

elevated temperature).

Exposure Duration:

Expose the specimens for a predetermined period (e.g., 24 hours, 7 days, 30 days).

Post-Exposure Measurements:

Remove the specimens from the perfluorocyclohexane.

Gently blot the specimens dry with a lint-free cloth.

Immediately re-weigh each specimen (Final Weight).

Re-measure the dimensions of each specimen (Final Dimensions).

Visually inspect for any changes in appearance (e.g., color change, swelling, cracking,

crazing).

Data Analysis:

Calculate the percentage change in weight: ((Final Weight - Initial Weight) / Initial Weight)

* 100
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Calculate the percentage change in dimensions for length, width, and thickness.

(Optional) If a tensile testing machine is available, compare the tensile strength and

elongation of the exposed specimens to unexposed control specimens.

Protocol 2: Environmental Stress Cracking (ESC) Test
for Plastics (based on ISO 22088-3)
This protocol is a simplified version of the ISO 22088-3 bent strip method to assess the

susceptibility of plastics to environmental stress cracking.[18][19][20][21][22]

Objective: To determine if perfluorocyclohexane induces stress cracking in a plastic material

under a fixed strain.

Materials:

Rectangular test specimens of the plastic material.

Bending jigs of a specified radius to apply a known strain.

Perfluorocyclohexane.

A suitable container for exposure.

Procedure:

Specimen Preparation:

Ensure specimens are free from surface defects.

Applying Strain:

Clamp each specimen onto a bending jig, forcing it to conform to the radius of the jig. This

applies a constant flexural strain to the outer surface of the specimen.

Exposure:
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Place the strained specimens in a container and expose them to perfluorocyclohexane
(either by immersion or by applying a saturated cloth).

Observation:

Periodically inspect the specimens (e.g., at 1, 4, 8, 24 hours) for the appearance of cracks

or crazes on the surface under strain.

Evaluation:

Record the time to the first appearance of cracking. The material's resistance to ESC is

inversely related to the time it takes for cracks to appear.
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Caption: Workflow for chemical compatibility testing.
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Logical Relationship of Material Compatibility

Lab Materials

Plastic Examples Elastomer Examples Metal Examples

Perfluorocyclohexane

Plastics

Good to Excellent
(Potential for swelling)

Elastomers

Good to Excellent

Metals

Excellent

PTFE, PFA Polypropylene Polyethylene FFKM (Kalrez) FKM (Viton) Stainless Steel Aluminum

Click to download full resolution via product page

Caption: Material compatibility with Perfluorocyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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